Cas no 5335-28-4 (Benzeneacetaldehyde, a-oxo-,aldehydo-(2-phenylhydrazone))

Benzeneacetaldehyde, a-oxo-,aldehydo-(2-phenylhydrazone) structure
5335-28-4 structure
Product Name:Benzeneacetaldehyde, a-oxo-,aldehydo-(2-phenylhydrazone)
CAS No:5335-28-4
MF:C14H12N2O
MW:224.257883071899
CID:379295
PubChem ID:7345787
Update Time:2025-04-19

Benzeneacetaldehyde, a-oxo-,aldehydo-(2-phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-oxo-,aldehydo-(2-phenylhydrazone)
    • 2-OXO-2-PHENYLACETALDEHYDE, 1-PHENYLHYDRAZONE
    • 1-phenyl-2-phenylhydrazonoethanone
    • Phenyl-glyoxal-2-phenylhydrazon
    • phenyl-glyoxal-2-phenylhydrazone
    • 5335-28-4
    • NSC2909
    • 1-Phenyl-2-[(Z)-2-phenylhydrazono]ethanone
    • (2E)-1-phenyl-2-(phenylhydrazinylidene)ethanone
    • AKOS003349006
    • MLS002637650
    • NSC-2909
    • Inchi: 1S/C14H12N2O/c17-14(12-7-3-1-4-8-12)11-15-16-13-9-5-2-6-10-13/h1-11,16H/b15-11+
    • InChI Key: SGKHPUBVXODEAR-RVDMUPIBSA-N
    • SMILES: O=C(/C=N/NC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 224.09500
  • Monoisotopic Mass: 224.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46000
  • LogP: 3.04020
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